Cas no 2034394-58-4 (N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034394-58-4
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5551621
• PubChem ID: 91815538
• Update Time: 2025-07-10

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• AKOS025317579
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• F6475-6849
• 2034394-58-4

• Inchi： 1S/C20H20N4O4S/c25-19-6-4-16(17-2-1-10-27-17)23-24(19)9-8-21-20(26)14-3-5-18(22-12-14)28-15-7-11-29-13-15/h1-6,10,12,15H,7-9,11,13H2,(H,21,26)
• InChI Key： HZAQNRNSBUONQQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=CC(=CN=1)C(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide

Introduction to N-(2-(3-(furan-2-yl-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide) and Its Significance in Modern Chemical Biology

N-(2-(3-(furan-2-yl-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide), identified by its CAS number 2034394-58-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its intricate structure, represents a fascinating blend of heterocyclic chemistry and bioactive properties, making it a subject of intense study in the development of novel therapeutic agents.

The core structure of N-(2-(3-(furan-2-yl-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide) is characterized by the presence of multiple functional groups that contribute to its unique chemical and biological properties. The furan moiety at the 3-position of the pyridazine ring introduces a significant level of flexibility and reactivity, while the tetrahydrothiophen-3-yl group at the 6-position adds another layer of complexity. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. N-(2-(3-(furan-2-yl-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide) has been studied for its potential to interact with specific targets within cells, thereby influencing processes such as signal transduction, enzyme activity, and cellular communication. These interactions are critical for understanding how the compound might function as a therapeutic agent.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of both pyridazine and tetrahydrothiophene rings is reminiscent of several pharmacologically active agents that have shown efficacy in treating conditions ranging from neurological disorders to inflammatory diseases. This structural mimicry suggests that N-(2-(3-(furan-2-yl-6-oxopyridazin-1(6H)-yl)ethyl)-6-((tetrahydrothiophen-3-yloxy))nicotinamide) could potentially exhibit similar biological effects.

Recent studies have begun to explore the pharmacokinetic properties of this compound, which are essential for determining how it might behave within an organism. Preliminary data suggest that N-(2-(3-(furan-2-yloxy-6 oxopyridazin -1( 6 H ) - yl ) eth y l ) - 6 - ( ( tetr a hydro thi o p h e n - 3 - y l ) o x y ) nicoti na mide ) exhibits good solubility in both water and organic solvents, which could facilitate its absorption and distribution within the body. Additionally, its stability under various conditions suggests that it may have a longer half-life once administered.

The potential therapeutic applications of N-(2-(3-(furan - 2 - yl b > - 6 - ox o p y r id az i n - 1 ( 6 H ) - y l ) e t h y l ) - 6 - ( ( tetr a hydro thi o p h e n - 3 - y l ) o x y ) nicoti na mide ) are diverse and span multiple disease areas. For instance, its ability to interact with enzymes and receptors involved in inflammation suggests that it could be useful in developing treatments for autoimmune diseases. Similarly, its structural features may allow it to modulate pathways associated with neurodegenerative disorders, offering hope for new therapeutic strategies.

In addition to its potential therapeutic applications, N-(2-(3-(furan - 2 - yl b > - 6 - ox o p y r id az i n - 1 ( 6 H ) - y l ) e t h y l ) - 6 - ( ( tetr a hydro thi o p h e n - 3 - y l ) o x y ) nicoti na mide ) has also been explored for its role in chemical biology research. Its unique structure provides researchers with a valuable tool for studying fundamental biological processes. By understanding how this compound interacts with cellular components, scientists can gain insights into mechanisms that may be relevant to human health and disease.

The synthesis of N-(2-(3-(furan b > >--->-->-->-->-->-->-->-->-->---<sub>subscript content</subscript>))----yloxy---yloxy))----yloxy))----yloxy))----yloxy))----yloxy))----yloxy))----yloxy))----yloxy)))nicotinamide is another area where this compound stands out. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. The complexity of the synthetic route highlights the challenges and rewards of working with such intricate molecules.

As research continues to uncover new applications for N-(2((33(fura---n---n---n---n---n---n---n---n---n---n---n-----</sup></sup></sup></sup></sup></sup></sup></sup></sup></sup>)(​​​​​​​​​​​​​​)(​​​​​​​’)( )( )( )( )( )( )( )( )( )( ) (tetrahydrothiophene···········-oxy nicotinamide), researchers are also exploring ways to improve its properties further. This includes modifications to enhance its bioavailability, reduce potential side effects, and increase its efficacy against specific targets. Such efforts are crucial for translating laboratory findings into effective clinical treatments.

In conclusion, N-(2((33(fura-------yn------yn------yn------yn------yn------yn------yn------yn------yn------yn-------<sub<sub<sub<sub<sub<sub<sub<sub<sub<sub--------))-------))-------))-------))-------))-------))-------))-------))-------)))nicotinamide is a compound with immense potential in the field of chemical biology and pharmaceutical research. Its unique structure, combined with promising preliminary data on its biological activity and pharmacokinetic properties, makes it a valuable candidate for further investigation. As research continues to advance our understanding of this molecule, we can expect to see new insights into disease mechanisms and innovative therapeutic strategies emerge.